Cas no 126824-11-1 (6-(4-methyl-1-piperazinyl)-3-nitro-2-Pyridinamine)

• Product Name: 6-(4-methyl-1-piperazinyl)-3-nitro-2-Pyridinamine
• CAS No: 126824-11-1
• MF: C₁₀H₁₅N₅O₂
• MW: 237.258401155472
• CID: 1103767
• PubChem ID: 21354525
• Update Time: 2025-04-20

6-(4-methyl-1-piperazinyl)-3-nitro-2-Pyridinamine Chemical and Physical Properties

Names and Identifiers

• 6-(4-methyl-1-piperazinyl)-3-nitro-2-Pyridinamine
• AKOS017557344
• STL417820
• 6-(4-methylpiperazin-1-yl)-3-nitropyridin-2-amine
• BBL034547
• VS-12588
• 126824-11-1
• DB-124125
• 6-(4-methyl-1-piperazinyl)-3-nitro-2-pyridinylamine
• AP-970/43507172
• 6-(4-methylpiperazino)-3-nitro-2-pyridinamine
• SCHEMBL3568875
• PDSWRHMCPBRBPJ-UHFFFAOYSA-N

• Inchi： 1S/C10H15N5O2/c1-13-4-6-14(7-5-13)9-3-2-8(15(16)17)10(11)12-9/h2-3H,4-7H2,1H3,(H2,11,12)
• InChI Key： PDSWRHMCPBRBPJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(N)N=C(C=C1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 237.12257474g/mol
• Monoisotopic Mass: 237.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.2Ų